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Compound of Interest

Compound Name: NuPro

CAS No.: 103736-65-8

Cat. No.: B1166724

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the effective incorporation of NuPro®, a yeast-derived protein

source, into animal feed. It includes frequently asked questions, a troubleshooting guide, and

experimental protocols to address common challenges and ensure optimal mixing and

homogeneity.

Frequently Asked Questions (FAQs)
Q1: What is the recommended inclusion rate for NuPro® in animal feed?

A1: The inclusion rate of NuPro® can vary depending on the specific animal species and the

goals of the study. Published research has shown effective inclusion rates of 2% in weanling

pigs to increase growth rate.[1] In another study, broiler chickens were fed diets with 2%

NuPro®.[2][3] For lactating sows, daily supplementation of 30g and 60g of NuPro®

(approximately a 1% inclusion rate) has been studied.[1] It is recommended to consult specific

product guidelines and relevant scientific literature for the target species.

Q2: What is the optimal mixing time when incorporating NuPro® into a feed formulation?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1166724#bc-rfq
https://www.benchchem.com/product/b1166724/docs?utm_src=pdf-body#technical-support-center-process-improvements-for-mixing-nupro-into-feed
https://www.benchchem.com/product/b1166724/docs?utm_src=pdf-body#technical-support-center-process-improvements-for-mixing-nupro-into-feed
https://www.benchchem.com/product/b1166724/docs?utm_src=pdf-body#technical-support-center-process-improvements-for-mixing-nupro-into-feed
https://cdnsciencepub.com/doi/10.4141/cjas2010-008
https://www.benchchem.com/product/b1166724/docs?utm_src=pdf-body#technical-support-center-process-improvements-for-mixing-nupro-into-feed
https://www.researchgate.net/publication/42972922_Evaluation_of_Nupro_Yeast_Product_in_Diets_for_Broilers
https://ijpsjournal.org/index.php/ijps/article/download/1202/1182/2344
https://www.benchchem.com/product/b1166724/docs?utm_src=pdf-body#technical-support-center-process-improvements-for-mixing-nupro-into-feed
https://cdnsciencepub.com/doi/10.4141/cjas2010-008
https://www.benchchem.com/product/b1166724/docs?utm_src=pdf-body#technical-support-center-process-improvements-for-mixing-nupro-into-feed
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A2: The ideal mixing time is dependent on the specific mixer being used and the other

ingredients in the formulation. Generally, a mixing time of not less than 8 minutes is

recommended for feed.[4] However, it's crucial to conduct a mix uniformity test to determine the

optimal time for your specific setup. Over-mixing can be just as detrimental as under-mixing,

potentially leading to segregation of particles.

Q3: Are there any known interactions between NuPro® and other common feed ingredients?

A3: NuPro® is a source of highly digestible proteins and nucleotides.[1] While there are no

widely reported negative interactions, it's important to consider the overall nutrient profile of the

diet. The hygroscopic nature of NuPro® (ability to absorb moisture) means it should be stored

in a cool, dry place with the container kept tightly closed when not in use.[5]

Q4: How can I ensure a homogenous mixture when adding a micro-ingredient like NuPro®?

A4: To achieve a uniform mix with micro-ingredients, it is advisable to create a premix.[4] This

involves diluting the micro-ingredient with a suitable carrier, such as ground grain, before

adding it to the main batch.[4] This process facilitates a more even distribution of the additive

throughout the final feed.[4]

Q5: What are the consequences of a non-uniform feed mixture?

A5: A non-uniform mixture can lead to inconsistent animal performance, as some animals may

receive too much of the additive while others receive too little.[6][7] This can result in variable

growth rates and health outcomes within a study group, potentially compromising the validity of

experimental data.[7] In severe cases, it can also lead to nutrient toxicity.[6]

Troubleshooting Guide
This guide addresses common issues encountered during the process of mixing NuPro® into

feed.
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Problem Potential Causes Recommended Solutions

Feed Clumping or "Balling"

- Improper addition of liquid

ingredients. - High moisture

content in one or more

ingredients. - Hygroscopic

nature of certain additives.[8]

- Add liquid ingredients, such

as molasses or fats, after the

dry ingredients have been

thoroughly mixed.[4][9] -

Ensure all ingredients are

stored in a dry environment to

minimize moisture absorption.

- For hygroscopic ingredients

like NuPro®, keep the

packaging sealed and

minimize exposure to air.[5]

Inconsistent Animal

Performance

- Non-uniform distribution of

NuPro® in the feed.[7] -

Segregation of feed particles

after mixing.

- Conduct a feed mixing

uniformity test to validate your

mixing procedure. - Consider

using a premix for micro-

ingredients to improve

distribution.[4] - Minimize

transportation and handling of

the final feed to reduce the risk

of segregation.

Cross-Contamination Between

Batches

- Residue from a previous

batch remaining in the mixer.

[9]

- Implement a thorough

cleaning protocol for the mixer

between batches, especially

when changing formulations.

[9] - Consider a flushing

procedure where a small

amount of a base ingredient is

run through the mixer to clear

out any remaining material

from the previous batch.

Reduced Efficacy of NuPro® - Inadequate mixing leading to

under-dosing in some portions

of the feed. - Degradation of

- Verify the accuracy of your

scales and dosing equipment.

- Store NuPro® in a cool, dry
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the product due to improper

storage.

place and keep the container

tightly sealed.[5]

Quantitative Data Summary
The following table summarizes key quantitative data related to the inclusion of NuPro® in

animal feed based on available research.

Parameter Species
Inclusion

Rate/Dosage
Observed Effect Reference

Growth Rate Weanling Pigs 2%

Increased growth

rate over a 4-

week period.

[1]

Growth Rate Weanling Pigs 2% and 5%

Greater feed

intake and

average daily

gain over 28

days post-

weaning.

[1]

Piglet Weight

Gain
Lactating Sows

60g/day (approx.

1% inclusion)

Beneficial effect

on piglet weight

gains.

[1]

Feed Conversion Broiler Chickens 2%

Improvement in

feed conversion.

[2][3]

[2][3]

Experimental Protocol: Feed Homogeneity Testing
To ensure that NuPro® is evenly distributed throughout your feed, a homogeneity test should

be performed.[10] This protocol outlines a general procedure for conducting such a test.

Objective: To determine the uniformity of NuPro® distribution in a batch of feed.

Materials:
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One complete batch of feed containing NuPro®.

Sample collection probes or scoops.

10 clean, airtight sample bags.

Analytical method for quantifying a component of NuPro® (e.g., a specific amino acid or

nucleotide).

Procedure:

Sampling: Collect a minimum of 10 representative samples from a single batch of the mixed

feed.[11][12] For horizontal mixers, use a grain probe to take samples from various locations.

[6] For vertical mixers, take samples at regular intervals from the discharge stream.[6] Each

sample should be of a sufficient quantity for the required analysis.[11]

Sample Analysis: Analyze each of the 10 samples for the concentration of the chosen tracer

component of NuPro®.

Data Evaluation: Calculate the mean concentration and the coefficient of variation (CV) for

the 10 samples. The CV is a measure of the relative variability and is calculated as: CV (%)

= (Standard Deviation / Mean) * 100

Interpretation of Results: A lower CV indicates a more uniform mix. While specific regulatory

requirements may vary, a common industry target for the CV is less than 10%. A CV greater

than 20% is generally considered poor and indicates a need to re-evaluate the mixing

process.[8]
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Start: Mixing Issue Identified

Identify Specific Problem
(e.g., Clumping, Inconsistent Performance)

Feed Clumping or 'Balling'

Clumping

Inconsistent Animal Performance

Performance Issues

Cross-Contamination

Contamination

Review Liquid Ingredient Addition Protocol Assess Ingredient Moisture Content Conduct Feed Homogeneity Test Evaluate Post-Mixing Segregation Review Mixer Cleaning Procedures Implement Mixer Flushing Protocol

Add liquids after dry ingredients are mixed. Ensure proper storage of ingredients. Adjust mixing time/method.
Use a premix. Minimize feed handling post-mixing. Thoroughly clean mixer between batches.

End: Issue Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for common feed mixing issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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